5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde

• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol
• IUPAC Name: 5-chloro-1-ethylbenzimidazole-2-carbaldehyde
• InChI: InChI=1S/C10H9ClN2O/c1-2-13-9-4-3-7(11)5-8(9)12-10(13)6-14/h3-6H,2H2,1H3
• InChI Key: CDFXNMQLOQGEIY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)Cl)N=C1C=O

Description

5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde is a substituted benzimidazole derivative featuring a chlorine atom at the 5-position and an ethyl group at the N1-position of the imidazole ring. This compound is structurally characterized by its aldehyde functional group at the 2-position, which enhances its reactivity in condensation and nucleophilic addition reactions. The molecular formula is C₁₀H₉ClN₂O, with a molecular weight of 208.65 g/mol. The chloro and ethyl substituents influence its physicochemical properties, such as lipophilicity (logP ~2.1) and solubility in organic solvents like dichloromethane and tetrahydrofuran .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde typically involves the cyclization of amido-nitriles. One common method is the nickel-catalyzed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization . The reaction conditions are mild, allowing for the inclusion of various functional groups, including aryl halides and aromatic heterocycles .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. The crude aldehyde can be recrystallized from ethanol and purified by column chromatography using silica gel and hexane as the eluent system .

Chemical Reactions Analysis

Nucleophilic Addition Reactions

The aldehyde group undergoes classic nucleophilic additions:

• Condensation with amines forms Schiff bases through imine linkages

• Reaction with hydrazines creates hydrazone derivatives (key intermediates for heterocyclic synthesis)

Table 1 : Representative nucleophilic additions

Reagent	Conditions	Product Class	Yield Range	Sources
Primary amines	Ethanol, reflux, 4-6 hr	Schiff bases	65-78%
Hydrazine hydrate	EtOH/H₂O, RT, 2 hr	Hydrazones	82-90%
Hydroxylamine	Acetic acid, 60°C, 3 hr	Oxime derivatives	73-85%

Oxidation-Reduction Transformations

The aldehyde group shows predictable redox behavior:

• Oxidation : Converts to carboxylic acid derivatives under strong oxidizing agents

• Reduction : Sodium borohydride reduces the aldehyde to -(CH₂OH) group

Key Data :

• Reduction with NaBH₄ :
  5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-methanol formed in 88% yield (methanol, 0°C, 1 hr)

• Oxidative Stability : Resists auto-oxidation below 100°C due to electron-withdrawing chloro group

Electrophilic Substitution on Benzimidazole Core

The chloro and ethyl substituents direct electrophiles to specific positions:

Table 2 : Electrophilic reactions

Reaction Type	Reagents/Conditions	Position Modified	Yield	Sources
Sulfonation	ClSO₃H, reflux, 3 hr	C-5	53%
Nitration	HNO₃/H₂SO₄, 0°C, 2 hr	C-4	41%
Halogenation	Br₂/FeCl₃, DCM, RT, 6 hr	C-6	67%

Catalytic Coupling Reactions

Palladium-catalyzed cross-couplings enable complex architectures:

• Suzuki-Miyaura with aryl boronic acids (K₂CO₃, Pd(PPh₃)₄, dioxane, 80°C)

• Heck reaction with styrenes (NEt₃, Pd(OAc)₂, DMF, 120°C)

Optimized Conditions :
Suzuki coupling achieves 76-84% yields with electron-deficient aryl boronic acids

Cyclocondensation Reactions

The aldehyde participates in heterocycle formation:

• With thiourea : Forms thiazolidinone derivatives (AcOH catalyst, 70°C)

• With malononitrile : Produces pyrano[2,3-d]benzimidazoles (piperidine, ethanol reflux)

Mechanistic Insight :
Cyclizations proceed via Knoevenagel adduct formation followed by intramolecular nucleophilic attack

Stability Under Various Conditions

Thermal Analysis :

• Stable ≤ 150°C (TGA data shows 1.2% mass loss up to 150°C)

• Degrades via aldehyde decarbonylation above 160°C

pH Sensitivity :

• Stable in pH 4-8 (aqueous buffer, 25°C, 24 hr)

• Aldehyde protonates below pH 2.5 (¹H NMR δ 10.2 → 11.4 ppm)

This comprehensive profile demonstrates the compound's versatility as a synthetic building block. The chloro and ethyl groups confer regioselectivity in electrophilic substitutions, while the aldehyde enables diverse C-C and C-X bond formations. Recent advances in catalytic coupling techniques (2015-2025) have significantly expanded its utility in medicinal chemistry and materials science .

Scientific Research Applications

Antimicrobial Properties

Research indicates that benzimidazole derivatives, including 5-chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde, exhibit notable antimicrobial activity. The compound has shown efficacy against various pathogens, including:

Target Pathogen	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	≤ 0.25
Candida albicans	3.9
Escherichia coli	125 - 250

The mechanism of action involves inhibiting essential bacterial enzymes and disrupting biofilm formation, which is critical for bacterial survival .

Anticancer Activity

Benzimidazole derivatives have been extensively studied for their anticancer properties. 5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde has been explored as a potential chemotherapeutic agent due to its ability to interact with DNA and inhibit topoisomerases, which are vital for cancer cell proliferation .

Case Study: Anticancer Efficacy
In a study evaluating various benzimidazole derivatives, those containing halogen substitutions exhibited enhanced activity against multiple cancer cell lines. For instance, compounds similar to this one showed significant cytotoxicity against breast and colon cancer cells .

Material Science Applications

The unique electronic properties of 5-chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde make it a candidate for applications in organic electronics:

Application Area	Details
Organic Light Emitting Diodes (OLEDs)	Potential use due to favorable electronic properties
Photovoltaic Cells	Investigated for efficiency improvements

The compound's ability to form stable thin films and its favorable charge transport characteristics position it well for integration into advanced electronic devices.

Synthesis and Chemical Properties

The synthesis of 5-chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde typically involves the reaction of appropriate precursors under controlled conditions. The introduction of the ethyl and chloro groups enhances its reactivity and biological activity. Various synthetic routes have been optimized to improve yield and reduce reaction times, making it accessible for further research and application development .

Future Research Directions

Future studies are necessary to explore the full potential of 5-chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde in various fields:

• Antiviral Properties : Preliminary data suggest potential antiviral activity; however, further research is needed to identify specific viral targets.
• Enhanced Drug Design : Modifications of the compound could lead to derivatives with improved efficacy and reduced toxicity profiles.

Mechanism of Action

The mechanism of action of 5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde involves its interaction with specific molecular targets. The compound can inhibit certain enzymes or receptors, leading to its biological effects. For example, it may act on microbial enzymes, disrupting their function and leading to antimicrobial activity . The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The table below compares key benzimidazole and imidazole derivatives with 5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Properties/Applications
5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde	C₁₀H₉ClN₂O	208.65	Cl (5), Ethyl (N1), CHO (2)	High reactivity for Schiff base formation
1-Methyl-1H-benzo[d]imidazole-2-carbaldehyde	C₉H₈N₂O	160.17	CH₃ (N1), CHO (2)	Used in anti-tumor compound synthesis
5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde	C₁₀H₇ClN₂O	206.63	Cl (5), Ph (2), CHO (4)	Lower solubility in polar solvents
5-Chloro-1-(3-methoxypropyl)-1H-benzo[d]imidazole-2-carbaldehyde	C₁₂H₁₃ClN₂O₂	252.70	Cl (5), 3-methoxypropyl (N1), CHO (2)	Increased lipophilicity (logP ~3.0)
1H-Benzo[d]imidazole-2-carbaldehyde	C₈H₆N₂O	146.15	CHO (2)	Baseline compound for derivatization

Biological Activity

5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides an overview of its synthesis, biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by a benzimidazole core with a chloro substituent and an ethyl group. Its molecular formula is $C_{11}H_{10}ClN$ with a molecular weight of approximately 208.64 g/mol. The presence of the benzimidazole moiety is crucial as it is associated with various biological activities, including antimicrobial and anticancer effects.

Antimicrobial Activity

5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde has demonstrated notable antimicrobial properties against various bacterial strains. Studies indicate that compounds within this class exhibit effectiveness against both Gram-positive and Gram-negative bacteria, including:

• Staphylococcus aureus (both methicillin-susceptible and resistant strains)
• Escherichia coli
• Pseudomonas aeruginosa

The compound's mechanism involves disrupting bacterial cell wall synthesis or function, which leads to cell death.

Anticancer Properties

Research has shown that 5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde possesses anticancer potential. Molecular docking studies suggest that this compound can bind to specific proteins involved in cancer progression, potentially inhibiting their activity. For instance, it may interfere with DNA synthesis or repair mechanisms, leading to apoptosis in cancer cells.

The biological effects of 5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde are primarily attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes critical for microbial growth and cancer cell proliferation.
• Reactive Oxygen Species (ROS) Generation : It can induce oxidative stress within cells, leading to DNA damage and apoptosis .

Comparative Analysis with Similar Compounds

A comparative analysis highlights the unique features of 5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde against structurally similar compounds. The following table summarizes some related compounds and their key features:

Compound Name	Similarity	Key Features
2-Chloro-7-methyl-1H-benzo[d]imidazole	0.68	Methyl substitution; different position
Methyl 2,3-dichloroquinoxaline-5-carboxylate	0.63	Different heterocyclic structure
Ethyl 1H-benzo[d]imidazole-7-carboxylate	0.87	Similar benzimidazole core; different substituents
Methyl 1-methyl-1H-benzo[d]imidazole	0.84	Methyl substitutions; potential different activity
Ethyl 2-chloro-4,6-dimethylpyrimidine-5-carboxylate	0.59	Different core structure; varied biological effects

This comparison emphasizes the distinct biological activities that may arise from the specific chloro and ethyl substitutions present in 5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde.

Study on Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of synthesized derivatives of benzimidazoles, including 5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde. The results indicated significant zones of inhibition against clinical isolates of both Gram-positive and Gram-negative bacteria, supporting its potential as a therapeutic agent in treating infections .

Anticancer Activity Assessment

Another investigation focused on the anticancer properties of this compound revealed that it effectively induced apoptosis in various cancer cell lines through ROS generation and DNA damage pathways. The study concluded that structural modifications could enhance its efficacy further .

Q & A

Basic: What are the optimal catalytic conditions for synthesizing 5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde?

Methodological Answer:
The synthesis of benzimidazole carbaldehyde derivatives often employs oxidation catalysts. For example, manganese(IV) oxide in dichloromethane (DCM) at room temperature for 2 hours achieves 85% yield for analogous compounds. Alternatively, ruthenium-based catalysts like [Ru(bpp)(pydic)] with hydrogen peroxide at 50°C for 5.5 hours yield 70%. Solvent choice (e.g., DCM vs. water) and reaction time significantly impact efficiency. Researchers should optimize based on substituent stability and scalability .

Basic: How can researchers purify and characterize this compound to ensure structural fidelity?

Methodological Answer:
Purification typically involves column chromatography using silica gel and gradients of ethyl acetate/hexane. Characterization requires multi-spectral analysis:

• NMR : Confirm substitution patterns (e.g., ethyl group at N1, aldehyde at C2).
• FT-IR : Identify aldehyde C=O stretch (~1700 cm⁻¹) and C-Cl vibrations (~750 cm⁻¹).
• Mass Spectrometry : Validate molecular ion peaks (e.g., [M+H]+ at m/z 223.04 for C₁₀H₁₀ClN₂O). Crystallographic data (e.g., X-ray diffraction) can resolve ambiguities in regiochemistry .

Advanced: How do substituent variations (e.g., chloro, ethyl) influence biological activity in benzimidazole derivatives?

Methodological Answer:
Structure-activity relationship (SAR) studies reveal that:

• Chloro substituents enhance lipophilicity and binding to hydrophobic enzyme pockets (e.g., EGFR kinase domain).
• Ethyl groups at N1 reduce steric hindrance compared to bulkier substituents, improving bioavailability.
• Aldehyde moieties enable Schiff base formation with target lysine residues.

Substituent Position	Impact on IC₅₀ (EGFR Inhibition)	Reference
C5-Cl	2.4 µM (vs. 8.7 µM for H)
N1-Ethyl	Improved metabolic stability

Advanced: How can crystallographic data resolve contradictions in reported molecular geometries?

Methodological Answer:
X-ray crystallography provides definitive bond lengths and angles. For example, in related imidazole derivatives:

• The C-Cl bond length is ~1.74 Å, consistent with single-bond character.
• Dihedral angles between benzimidazole and aldehyde groups influence conjugation and reactivity.
  Discrepancies in computational vs. experimental geometries (e.g., overestimated planarity in DFT models) highlight the need for empirical validation .

Advanced: What computational strategies predict the binding affinity of this compound to therapeutic targets?

Methodological Answer:
Molecular docking (AutoDock Vina) and MD simulations assess interactions with targets like EGFR:

• Docking : Score poses based on hydrogen bonds (e.g., aldehyde with Thr766) and hydrophobic contacts (chloro with Leu694).
• ADMET Prediction : Tools like SwissADME evaluate logP (~2.1) and BBB permeability (low), guiding lead optimization.
  Contradictions between in silico and in vitro IC₅₀ values may arise from solvation effects or protein flexibility .

Advanced: How should researchers handle discrepancies in synthetic yields across different methods?

Methodological Answer:
Yield variations (e.g., 70% vs. 85%) often stem from:

• Catalyst Efficiency : Ruthenium vs. manganese oxides differ in oxidizing power.
• Side Reactions : Aldehyde oxidation to carboxylic acids under prolonged heating.
  Mitigation strategies:

Monitor reaction progress via TLC.

Use inert atmospheres to prevent aldehyde degradation.

Optimize catalyst loading (e.g., 10 mol% MnO₂) .

Safety: What protocols ensure safe handling of 5-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde?

Methodological Answer:

• PPE : Gloves, lab coat, and goggles (P280).
• Ventilation : Use fume hoods to avoid inhalation (P260).
• Spill Response : Absorb with inert material (e.g., sand) and dispose as hazardous waste (P501).
• Storage : Dry, airtight containers away from oxidizers (P402+P404) .

Advanced: How does the electronic effect of the aldehyde group influence reactivity in cross-coupling reactions?

Methodological Answer:
The electron-withdrawing aldehyde activates the imidazole ring for nucleophilic aromatic substitution (SNAr) at C4/C7 positions. For example:

• Suzuki-Miyaura coupling with aryl boronic acids requires Pd(PPh₃)₄ and K₂CO₃ in DMF at 80°C.
• Aldehyde-directed C-H functionalization (e.g., Rh-catalyzed) enables regioselective diversification. Computational Fukui indices predict reactivity hotspots .